Cas no 57681-50-2 (sodium 4-hydroxyundecanoate)

• Product Name: sodium 4-hydroxyundecanoate
• CAS No: 57681-50-2
• CID: 4655382
• Update Time: 2025-06-07

sodium 4-hydroxyundecanoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-hydroxyundecanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on sodium 4-hydroxyundecanoate

Introduction to Sodium 4-Hydroxyundecanoate (CAS No. 57681-50-2)

Sodium 4-hydroxyundecanoate is a specialized chemical compound with the CAS number 57681-50-2, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has found applications in various scientific domains, particularly in the development of novel drug formulations and bioactive materials. The hydroxyl group in its undecanoate chain imparts distinct properties that make it a valuable candidate for further exploration.

The molecular formula of sodium 4-hydroxyundecanoate is C₁₁H₂₁NaO₃, reflecting its composition of an undecanoic acid backbone with a sodium counterion. This structure not only influences its solubility and stability but also opens up possibilities for its use in synthetic chemistry and material science. Recent studies have highlighted the potential of this compound in enhancing the bioavailability of active pharmaceutical ingredients (APIs), making it a promising candidate for drug delivery systems.

In the realm of pharmaceutical research, sodium 4-hydroxyundecanoate has been investigated for its role in modulating cellular processes. Its hydroxyl functionality allows for interactions with biological molecules, which could be leveraged to develop targeted therapies. For instance, research has suggested that derivatives of this compound may exhibit anti-inflammatory properties, potentially making them useful in treating chronic inflammatory diseases. The compound's ability to form stable complexes with other molecules also makes it an attractive candidate for nanomedicine applications, where it could serve as a carrier for therapeutic agents.

The synthesis of sodium 4-hydroxyundecanoate involves well-established organic chemistry techniques, including esterification and neutralization reactions. These processes ensure high purity and yield, making the compound readily available for further functionalization. Advanced synthetic methodologies have been employed to introduce additional modifications, such as fluorination or glycosylation, which can enhance its pharmacological profile. Such modifications are crucial for tailoring the compound to specific therapeutic needs and improving its overall efficacy.

One of the most compelling aspects of sodium 4-hydroxyundecanoate is its versatility in different scientific applications. Beyond pharmaceuticals, this compound has shown promise in the field of materials science, particularly in the development of biodegradable polymers and coatings. Its hydroxyl group can participate in hydrogen bonding networks, contributing to the material's mechanical strength and flexibility. Additionally, the compound's compatibility with other polymers makes it a valuable component in creating hybrid materials with enhanced properties.

The safety profile of sodium 4-hydroxyundecanoate is another critical consideration. Extensive toxicological studies have been conducted to assess its potential hazards and establish safe handling protocols. These studies have demonstrated that the compound is relatively non-toxic at typical exposure levels, making it suitable for use in both laboratory and industrial settings. However, as with any chemical substance, proper precautions must be taken to minimize risks associated with handling and storage.

Future research directions for sodium 4-hydroxyundecanoate are multifaceted and exciting. Scientists are exploring its potential as a substrate for enzymatic reactions, where it could serve as a precursor for more complex molecules. Furthermore, its role in sustainable chemistry is being examined, particularly in developing eco-friendly synthetic routes that reduce waste and energy consumption. These efforts align with global initiatives to promote green chemistry principles and minimize environmental impact.

The commercial viability of sodium 4-hydroxyundecanoate is also being assessed through pilot-scale production runs. Collaborations between academic institutions and pharmaceutical companies are facilitating the transition from laboratory-scale synthesis to industrial manufacturing. This transition is essential for ensuring consistent quality and supply chain reliability, which are critical factors for widespread adoption in various applications.

In conclusion, sodium 4-hydroxyundecanoate (CAS No. 57681-50-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional properties make it a valuable asset in pharmaceutical development, materials science, and sustainable chemistry. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation and progress in these fields.